1-[(E)-3-Chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride 1-[(E)-3-Chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992)
Quaternium-15 is a quaternary ammonium salt used as a surfactant and preservative in many products including cosmetics. It is an anti-microbial agent by virtue of being a formaldehyde releaser, however this can also cause contact dermatitis, a symptom of an allergic reaction, especially in those with sensitive skin. In 2005, Quaternium-15 was named in the top 15 most frequently positive allergens identified in patch tests by the North American Contact Dermatitis Group (NACDG). Sensitivity to Quaternium-15 may be identified with a clinical patch test.
Brand Name: Vulcanchem
CAS No.: 4080-31-3
VCID: VC0179280
InChI: InChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1+;
SMILES: C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
Molecular Formula: C9H16Cl2N4
Molecular Weight: 251.15 g/mol

1-[(E)-3-Chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride

CAS No.: 4080-31-3

Main Products

VCID: VC0179280

Molecular Formula: C9H16Cl2N4

Molecular Weight: 251.15 g/mol

1-[(E)-3-Chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride - 4080-31-3

CAS No. 4080-31-3
Product Name 1-[(E)-3-Chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride
Molecular Formula C9H16Cl2N4
Molecular Weight 251.15 g/mol
IUPAC Name 1-[(E)-3-chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride
Standard InChI InChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1+;
Standard InChIKey UKHVLWKBNNSRRR-TYYBGVCCSA-M
Isomeric SMILES C1N2CN3CN1C[N+](C2)(C3)C/C=C/Cl.[Cl-]
SMILES C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
Canonical SMILES C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
Boiling Point Decomposes above 60 °C
Colorform Cream colored powder
White- to cream-colored powde
Density 0.4 g/cu cm (bulk density)
Melting Point 178-210 °C
Physical Description 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992)
Description 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992)
Quaternium-15 is a quaternary ammonium salt used as a surfactant and preservative in many products including cosmetics. It is an anti-microbial agent by virtue of being a formaldehyde releaser, however this can also cause contact dermatitis, a symptom of an allergic reaction, especially in those with sensitive skin. In 2005, Quaternium-15 was named in the top 15 most frequently positive allergens identified in patch tests by the North American Contact Dermatitis Group (NACDG). Sensitivity to Quaternium-15 may be identified with a clinical patch test.
Shelf Life Stable under ambient conditions.
Solubility greater than 100 mg/mL at 72° F (NTP, 1992)
Solubility at 25 °C (g/100 g): water 127.2
Solubility at 25 °C (g/100 g): mineral oil <0.1, isopropanol <0.1, ethanol 2.4, methanol 20.8, glycerine 12.6, propylene glycol 18.7
In organic solvents at 25 °C, g/100 g: methanol = 20.8, propylene glycol = 18.7, glycerine = 12.6, ethanol = 2.04, isopropanol = <0.1, mineral oil = <0.1
Soluble in water and methanol; almost insoluble in acetone
In water, 127.2 g/100 g water @ 25 °C
Synonyms 1-(3-chloroallyl)-hexaminium chloride
Dowicil 200
quaternium-15
Vapor Pressure 1.0X10-7 mm Hg at 25 °C
PubChem Compound 23424096
Last Modified Dec 23 2021
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